Cas no 1389313-33-0 (Ethyl 1-(pyrimidin-4-yl)-1H-imidazole-4-carboxylate)
Ethyl 1-(pyrimidin-4-yl)-1H-imidazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 1-(pyrimidin-4-yl)-1H-imidazole-4-carboxylate
-
- Inchi: 1S/C10H10N4O2/c1-2-16-10(15)8-5-14(7-13-8)9-3-4-11-6-12-9/h3-7H,2H2,1H3
- InChI Key: VOKVXQYGECHYJU-UHFFFAOYSA-N
- SMILES: O(CC)C(C1=CN(C=N1)C1C=CN=CN=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 249
- XLogP3: 0.8
- Topological Polar Surface Area: 69.9
Ethyl 1-(pyrimidin-4-yl)-1H-imidazole-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM380664-1g |
ethyl 1-(pyrimidin-4-yl)-1H-imidazole-4-carboxylate |
1389313-33-0 | 95%+ | 1g |
$546 | 2023-02-02 | |
| Fluorochem | 091374-1g |
Ethyl 1-(pyrimidin-4-yl)-1H-imidazole-4-carboxylate |
1389313-33-0 | 1g |
£330.00 | 2022-03-01 |
Ethyl 1-(pyrimidin-4-yl)-1H-imidazole-4-carboxylate Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
Additional information on Ethyl 1-(pyrimidin-4-yl)-1H-imidazole-4-carboxylate
Ethyl 1-(pyrimidin-4-yl)-1H-imidazole-4-carboxylate (CAS No. 1389313-33-0): An Overview of Its Structure, Properties, and Applications
Ethyl 1-(pyrimidin-4-yl)-1H-imidazole-4-carboxylate (CAS No. 1389313-33-0) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazoles and pyrimidines, which are known for their biological activities and therapeutic potential.
The molecular formula of Ethyl 1-(pyrimidin-4-yl)-1H-imidazole-4-carboxylate is C12H12N4O2, and its molecular weight is approximately 256.25 g/mol. The compound features a central imidazole ring fused with a pyrimidine moiety, with an ethyl ester group attached to the carboxylic acid functional group. This unique structural arrangement confers the compound with several interesting properties, including high stability, solubility, and reactivity.
In terms of physical properties, Ethyl 1-(pyrimidin-4-yl)-1H-imidazole-4-carboxylate is a white crystalline solid at room temperature. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. The compound exhibits a melting point of around 160-162°C, making it suitable for various synthetic and analytical processes.
The chemical reactivity of Ethyl 1-(pyrimidin-4-yl)-1H-imidazole-4-carboxylate is primarily driven by the presence of the imidazole and pyrimidine rings, which are known for their nucleophilic and electrophilic properties. These rings can participate in a wide range of chemical reactions, including nucleophilic substitution, electrophilic addition, and coordination with metal ions. The ethyl ester group can also undergo hydrolysis to form the corresponding carboxylic acid, which can be further modified through esterification or amidation reactions.
In the context of medicinal chemistry, Ethyl 1-(pyrimidin-4-yl)-1H-imidazole-4-carboxylate has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in various biological pathways. For instance, research published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent inhibitory activity against dihydroorotate dehydrogenase (DHODH), an enzyme crucial for de novo pyrimidine biosynthesis in cancer cells. This finding suggests that Ethyl 1-(pyrimidin-4-yl)-1H-imidazole-4-carboxylate could be a valuable starting point for the design of anti-cancer drugs.
Beyond its potential as an enzyme inhibitor, Ethyl 1-(pyrimidin-4-yl)-1H-imidazole-4-carboxylate has also been explored for its anti-inflammatory properties. A study published in the European Journal of Medicinal Chemistry found that certain derivatives of this compound exhibit significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings highlight the compound's potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and Crohn's disease.
In addition to its biological activities, Ethyl 1-(pyrimidin-4-yl)-1H-imidazole-4-carboxylate has also been investigated for its use in materials science. The unique electronic properties of the imidazole and pyrimidine rings make this compound suitable for applications in organic electronics and photovoltaics. Research published in Advanced Materials reported that thin films prepared from this compound exhibit excellent charge transport properties and can be used as active layers in organic field-effect transistors (OFETs) and organic solar cells.
The synthesis of Ethyl 1-(pyrimidin-4-yl)-1H-imidazole-4-carboxylate typically involves a multi-step process that begins with the formation of the imidazole ring followed by its coupling with the pyrimidine moiety. One common synthetic route involves the reaction of ethyl cyanoacetate with formamide to form ethyliminoacetonitrile, which is then cyclized to form ethyliminoacetic acid. This intermediate is subsequently coupled with 4-chloropyrimidine to yield the final product. Alternative synthetic methods have also been developed to improve yield and purity, including microwave-assisted synthesis and catalytic approaches.
The safety profile of Ethyl 1-(pyrimidin-4-yl)-1H-imidazole-4-carboxylate has been extensively studied to ensure its suitability for various applications. Toxicological studies have shown that this compound has low toxicity when administered orally or topically at therapeutic doses. However, it is important to handle this compound with care in laboratory settings due to its reactivity with certain chemicals and potential for skin irritation or eye damage upon prolonged exposure.
In conclusion, Ethyl 1-(pyrimidin-4-yl)-1H-imidazole-4-carboxylate (CAS No. 1389313-33-0) is a multifaceted organic compound with a wide range of potential applications in medicinal chemistry, materials science, and other fields. Its unique chemical structure endows it with valuable properties such as high stability, solubility, and reactivity, making it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities and synthetic methods, this compound is poised to play a significant role in advancing scientific knowledge and technological innovation.
1389313-33-0 (Ethyl 1-(pyrimidin-4-yl)-1H-imidazole-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)